1-Phenyl-2-amino-3-methylbutane

• IUPAC Name: 3-methyl-1-phenylbutan-2-amine
• InChI: InChI=1S/C11H17N/c1-9(2)11(12)8-10-6-4-3-5-7-10/h3-7,9,11H,8,12H2,1-2H3
• InChI Key: AKXXBEHEYPLJPX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(CC1=CC=CC=C1)N
• Molecular Formula: C11H17N
• Molecular Weight: 163.26 g/mol

Description

1-Phenyl-2-amino-3-methylbutane is an organic compound characterized by a phenyl group attached to a butane chain with an amino group at the second carbon and a methyl group at the third carbon

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Phenyl-2-amino-3-methylbutane can be synthesized through several methods. One common approach involves the Friedel-Crafts alkylation reaction, where benzene reacts with an alkyl halide in the presence of a Lewis acid catalyst like aluminum chloride (AlCl3). This reaction introduces the phenyl group into the butane chain .

Industrial Production Methods: Industrial production of this compound often involves the gas-phase ketonic decarboxylation of phenylacetic acid using acetic acid over a ceria-alumina solid acid catalyst . This method is efficient and scalable, making it suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions: 1-Phenyl-2-amino-3-methylbutane undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert it into different amines or hydrocarbons.

Substitution: Nucleophilic substitution reactions can replace the amino group with other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents such as halogens (e.g., chlorine, bromine) and bases (e.g., sodium hydroxide) are employed.

Major Products:

Oxidation: Ketones, carboxylic acids.

Reduction: Amines, hydrocarbons.

Substitution: Halogenated compounds, other substituted derivatives.

Scientific Research Applications

1-Phenyl-2-amino-3-methylbutane has diverse applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: This compound is studied for its potential biological activities, including its effects on cellular processes.

Medicine: Research explores its potential therapeutic applications, such as in the development of new drugs.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 1-Phenyl-2-amino-3-methylbutane exerts its effects involves interactions with molecular targets and pathways. The amino group can participate in hydrogen bonding and other interactions with biological molecules, influencing their function. The phenyl group can interact with hydrophobic regions of proteins and other macromolecules, affecting their structure and activity .

Comparison with Similar Compounds

Phenylacetone: Similar in structure but lacks the amino group.

Amphetamine: Contains a phenyl group and an amino group but differs in the position of the methyl group.

Phenylpropanolamine: Similar structure with different functional groups.

Uniqueness: 1-Phenyl-2-amino-3-methylbutane is unique due to its specific arrangement of functional groups, which imparts distinct chemical and biological properties. Its combination of a phenyl group, an amino group, and a methyl group in a butane chain makes it a versatile compound for various applications .